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Compound of Interest

3-(4-bromo-1H-pyrazol-1-
Compound Name: o
yl)propanenitrile

Cat. No.: B1344675

An In-depth Technical Guide to 3-(4-bromo-1H-
pyrazol-1-yl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile, a heterocyclic compound of interest
in synthetic and medicinal chemistry. Due to the limited availability of direct experimental data
for this specific molecule, this document combines established information with predicted
properties and generalized experimental protocols based on established chemical principles for
analogous structures. This guide is intended to serve as a foundational resource for
researchers and professionals engaged in the synthesis, characterization, and potential
application of this and related pyrazole derivatives.

Chemical and Physical Properties

While specific experimental data for 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile is not widely
available in peer-reviewed literature, its fundamental properties can be summarized. Further
physical characteristics are predicted based on the properties of structurally similar
compounds.
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Property Value Source
CAS Number 1007518-24-2 [Vendor Information]
Molecular Formula CeHeBINs [Vendor Information]
Molecular Weight 200.04 g/mol [Calculated]

White to off-white solid
Appearance ) N/A

(Predicted)

_ _ Not available (Predicted to be
Melting Point ) ] N/A
a low-melting solid)

Boiling Point Not available N/A

Soluble in organic solvents
such as dichloromethane,

Solubility chloroform, ethyl acetate, and N/A
acetone (Predicted). Limited

solubility in water (Predicted).

Synthesis and Experimental Protocols

The synthesis of 3-(4-bromo-1H-pyrazol-1-yl)propanenitrile can be achieved through several
established synthetic routes for N-alkylation of pyrazoles. The most common and direct method
is the Michael addition of 4-bromopyrazole to acrylonitrile.

Synthetic Pathway: Michael Addition

A plausible and efficient method for the synthesis of 3-(4-bromo-1H-pyrazol-1-
yl)propanenitrile is the base-catalyzed Michael addition of 4-bromopyrazole to acrylonitrile.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1344675?utm_src=pdf-body
https://www.benchchem.com/product/b1344675?utm_src=pdf-body
https://www.benchchem.com/product/b1344675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Reaction Conditions

4-Bromopyrazole Acrylonitrile Base (e.g., NaH, K2CO3) Solvent (e.g., DMF, Acetonitrile)
H

> Michael Addition <

3-(4-bromo-1H-pyrazol-1-yl)propanenitrile

Characterization

Crude Product Pur1f1cat10n= Column Chromatography [—# Pure Product Molecular Weight Conﬁrmatlon= Mass Spectrometry
Structure Elucidation

NMR Spectroscopy
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« To cite this document: BenchChem. [Physical and chemical properties of 3-(4-bromo-1H-
pyrazol-1-yl)propanenitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344675#physical-and-chemical-properties-of-3-4-
bromo-1h-pyrazol-1-yl-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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